Cas no 52914-18-8 (Benzenamine, 2-[(4-methylphenyl)sulfonyl]-N-phenyl-)
52914-18-8 structure
Product Name:Benzenamine, 2-[(4-methylphenyl)sulfonyl]-N-phenyl-
CAS No:52914-18-8
MF:C19H17NO2S
MW:323.40878367424
CID:358484
PubChem ID:2306891
Update Time:2025-04-19
Benzenamine, 2-[(4-methylphenyl)sulfonyl]-N-phenyl- Chemical and Physical Properties
Names and Identifiers
-
- Benzenamine, 2-[(4-methylphenyl)sulfonyl]-N-phenyl-
- 2-(4-methylphenyl)sulfonyl-N-phenylaniline
- DTXSID80367981
- Z56754471
- Oprea1_323753
- 52914-18-8
- AKOS030580973
-
- Inchi: 1S/C19H17NO2S/c1-15-11-13-17(14-12-15)23(21,22)19-10-6-5-9-18(19)20-16-7-3-2-4-8-16/h2-14,20H,1H3
- InChI Key: NSIRXXNIPHHKEG-UHFFFAOYSA-N
- SMILES: S(C1C=CC(C)=CC=1)(C1=CC=CC=C1NC1C=CC=CC=1)(=O)=O
Computed Properties
- Exact Mass: 323.09811
- Monoisotopic Mass: 323.09799996g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 23
- Rotatable Bond Count: 4
- Complexity: 456
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.2
- Topological Polar Surface Area: 54.6Ų
Experimental Properties
- PSA: 46.17
Benzenamine, 2-[(4-methylphenyl)sulfonyl]-N-phenyl- Related Literature
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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